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Note on Terminology: The term "ammonium triphosphate" is a chemically imprecise term.

The industry standard and scientifically accurate name for the flame retardant in question is

Ammonium Polyphosphate (APP).[1][2] APP is an inorganic salt of polyphosphoric acid and

ammonia, existing as a polymer with the general formula H(NH₄PO₃)ₙOH.[1] This document will

use the correct term, Ammonium Polyphosphate.

Introduction
Ammonium polyphosphate (APP) is a highly effective, environmentally friendly, halogen-free

flame retardant.[3][4][5] Its primary mechanism of action is based on intumescence, where the

material swells upon heating to form a thick, insulating, and protective carbonaceous char.[6][7]

This char layer shields the underlying material from heat and oxygen, inhibiting combustion and

the spread of flames.[1][8] APP is widely used in a variety of polymers, coatings, textiles, and

cellulosic materials.[1][6][9][10]
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APP functions primarily in the condensed phase (the solid material) but also has effects in the

gas phase.[1][8] The intumescent process is a synergistic one, typically requiring three key

components: an acid source, a carbon source, and a blowing agent.

Decomposition and Acid Catalysis: When exposed to heat (starting at approximately 240°C),

APP decomposes to produce ammonia (NH₃) and polyphosphoric acid (PPA).[1][8]

Esterification and Dehydration: The polyphosphoric acid acts as a strong catalyst, reacting

with hydroxyl groups from a carbon source (e.g., a polyol like pentaerythritol or the polymer

matrix itself) to form unstable phosphate esters.[1][7][8] This process causes the dehydration

of the carbon source.

Char Formation: The unstable phosphate esters decompose, promoting the formation of a

stable, cross-linked carbonaceous char.[6][9] This char acts as a physical barrier, insulating

the substrate from heat and limiting the diffusion of oxygen to the material.[8]

Gas Formation (Blowing): Simultaneously, the decomposition of APP and a dedicated

blowing agent (like melamine) releases non-flammable gases such as ammonia and carbon

dioxide.[1][3][6] These gases cause the char layer to swell and expand, creating a thick,

porous, and highly effective insulating foam. In the gas phase, these non-combustible gases

also help to dilute the oxygen concentration and flammable pyrolysis products from the

burning material.[1][8]
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Figure 1: Intumescent flame retardant mechanism of Ammonium Polyphosphate (APP).
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Formulation of Intumescent Systems
A typical intumescent system is a synergistic combination of three components.[6][11]

Acid Source (Catalyst): Ammonium polyphosphate is the most common acid source due to

its thermal stability and high phosphorus content.[11][12]

Carbon Source (Charring Agent): Polyols such as pentaerythritol (PER), sorbitol, or starch

are used.[4] They provide the carbon backbone for the formation of the protective char.

Blowing Agent (Spumific): Melamine (MEL) and its derivatives are frequently used.[4][11]

Upon heating, they release large volumes of inert gas to foam the char.

The ratio of these components is critical to performance. For instance, an APP:MEL:PER ratio

of 2:1:1 has been shown to be effective for providing 30 minutes of fire resistance to steel,

while a ratio of 3.5:1:1.5 can extend this to 60 minutes.[13]
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Figure 2: Core components of a synergistic APP-based intumescent system.

Applications
APP's versatility allows for its use in a wide range of materials:

Plastics and Polymers: It is a key flame retardant for polyolefins, especially polypropylene

(PP), as well as polyurethanes (PU), epoxy resins, and unsaturated polyesters.[1][6][8][10]

Intumescent Coatings: APP is a primary component in fire-resistant paints and coatings for

steel structures, wood, and cables.[1][4][7][10][14] These coatings swell to protect the

substrate during a fire.
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Wood and Cellulosic Products: Water-soluble, short-chain APP is used to treat wood, paper,

plywood, and fiberboard.[15][16][17][18]

Textiles: APP is used in back-coatings for upholstery and automotive fabrics to impart flame

retardancy.[7][16][17][19][20]

Polyurethane Foams: APP is effective in both rigid and flexible polyurethane foams used for

insulation and cushioning.[1][8]

Data Presentation: Flammability Performance
The effectiveness of APP-based flame retardant systems is quantified using standard fire

safety tests.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Vertical Burn Test Results for Various

Polymers

Polymer Matrix
Flame
Retardant
System (wt%)

LOI (%) UL-94 Rating Source(s)

Polypropylene
(PP)

None 19 HB [21]

PP 27.5% APP 40 V-0 [21]

PP
20% (APP/PER,

2:1 ratio)
32.8 V-0 [22]

Rigid PU Foam None - Fails [23]

Rigid PU Foam

16 phr

(APP/SEP/MEL,

1:2:1)

23.2 V-0 [23]

| Rigid PU Foam | 12% APP + 3% PMA | - | V-0 |[24] |

Note: phr = parts per hundred resin; PER = Pentaerythritol; MEL = Melamine; SEP = Sepiolite;

PMA = Phosphomolybdic Acid. HB = Horizontal Burn.
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Table 2: Cone Calorimeter Data (Heat Flux: 50 kW/m²) for Polypropylene Composites

Polymer
System

pHRR (kW/m²) THR (MJ/m²) Char Yield (%) Source(s)

Pure
Polypropylene
(PP)

~1700 - ~0 [25]

PP + 10% APP ~700 - - [25]

PU/Wood

Composite
338.2 87.7 - [26]

PU/Wood

Composite +

APP

308.3 85.9 - [26]

Epoxy Resin

(EP)
1238 108.3 3.8 [27]

| EP + 2 phr MAPP | 674 | 93.9 | 12.5 |[27] |

Note: pHRR = Peak Heat Release Rate; THR = Total Heat Release. MAPP =

Microencapsulated APP.

Experimental Protocols
Protocol 1: Limiting Oxygen Index (LOI) Test
Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material. Based on ASTM D2863.

Apparatus:

Heat-resistant glass test column with a means of supporting the specimen vertically.

Gas metering system for accurately mixing and controlling the flow of oxygen and nitrogen.

Ignition source (e.g., propane torch).
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Specimen holder.

Sample Preparation:

Prepare test specimens of the material with typical dimensions of 70-150 mm long, 6.5 ± 0.5

mm wide, and 3.0 ± 0.5 mm thick.

Condition the specimens for at least 40 hours at 23 ± 2°C and 50 ± 5% relative humidity.

Procedure:

Place the specimen vertically in the center of the glass column using the holder.

Set the gas flow rate to 40 ± 10 mm/s.

Select an initial oxygen concentration.

Apply the ignition flame to the top surface of the specimen until it is ignited. Remove the

igniter.

Observe the burning behavior. The specimen is considered "burning" if flaming continues for

3 minutes or if the flame travels 50 mm down the specimen.

If the specimen burns, decrease the oxygen concentration. If it extinguishes, increase the

oxygen concentration.

Repeat the test with a new specimen until the minimum oxygen concentration that supports

combustion is found.

The LOI is calculated as: LOI (%) = [O₂] / ([O₂] + [N₂]) * 100.

Protocol 2: UL-94 Vertical Burning Test
Objective: To assess the burning characteristics of plastic materials in response to a small open

flame under controlled laboratory conditions.

Apparatus:

Test chamber, free of drafts.
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Bunsen burner with a 10 mm diameter barrel.

Specimen clamp and support stand.

Timing device, accurate to 0.1 seconds.

Surgical cotton.

Sample Preparation:

Cut five specimens of the material to 125 ± 5 mm long by 13 ± 0.5 mm wide, with a thickness

not exceeding 13 mm.

Condition the specimens as required (e.g., 48 hours at 23°C and 50% RH).

Procedure:

Clamp the specimen from its upper 6 mm end, with the longitudinal axis vertical.

Place a layer of dry surgical cotton on the base of the chamber, 300 ± 10 mm below the

lower end of the specimen.

Adjust the Bunsen burner to produce a 20 mm high blue flame.

Apply the flame centrally to the bottom edge of the specimen for 10 ± 0.5 seconds.

Remove the flame and record the afterflame time (t1).

As soon as afterflaming ceases, immediately re-apply the flame for another 10 ± 0.5

seconds.

Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).

Record whether any flaming drips ignited the cotton.

Classify the material (V-0, V-1, or V-2) based on the criteria in the UL-94 standard, which

considers afterflame times, total combustion time, and dripping behavior. A V-0 rating is the

highest for this test.[23][24][28]
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Protocol 3: Cone Calorimetry
Objective: To measure the heat release rate (HRR) and other combustion properties of

materials exposed to a controlled radiant heat source. Based on ISO 5660.

Apparatus:

Cone-shaped radiant electrical heater.

Specimen holder and load cell for mass measurement.

Spark ignition system.

Exhaust system with gas sampling and analysis (O₂, CO, CO₂) capabilities.

Sample Preparation:

Prepare specimens with dimensions of 100 x 100 mm and a thickness up to 50 mm.[26]

Wrap the specimen in aluminum foil, leaving the top surface exposed.

Condition the specimens to equilibrium at 23 ± 2°C and 50 ± 5% RH.

Procedure:

Set the radiant heat flux to the desired level (e.g., 35 or 50 kW/m²).[26]

Place the test specimen in the holder on the load cell, positioned under the cone heater.

Start the data acquisition system.

The spark igniter is activated to ignite the pyrolysis gases evolved from the specimen

surface.

The test continues until flaming ceases or for a predetermined period.

Key parameters are measured and calculated, including:

Time to Ignition (TTI).
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Heat Release Rate (HRR) over time, and its peak (pHRR).

Total Heat Release (THR).

Mass loss rate.

Smoke production rate.

Char yield.
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Figure 3: Experimental workflow for a Cone Calorimetry test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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